2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C18H20ClNO2/c1-4-13-5-9-15(10-6-13)20-17(21)18(2,3)22-16-11-7-14(19)8-12-16/h5-12H,4H2,1-3H3,(H,20,21)
• InChI Key: FODQLIDWMYUUCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a chlorophenoxy group and an ethylphenyl group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide typically involves the reaction of 4-chlorophenol with 2-bromo-2-methylpropanoic acid to form 2-(4-chlorophenoxy)-2-methylpropanoic acid. This intermediate is then reacted with 4-ethylphenylamine under amide formation conditions, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine), to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, would be crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-bromo-4-ethylphenyl 2-(4-chlorophenoxy)acetate
• 2-(4-chlorophenoxy)-N-(4-methylphenyl)-2-methylpropanamide

Uniqueness

2-(4-chlorophenoxy)-N-(4-ethylphenyl)-2-methylpropanamide is unique due to its specific structural features, such as the combination of chlorophenoxy and ethylphenyl groups. This structural uniqueness can result in distinct chemical and biological properties compared to similar compounds.